Cas no 4363-39-7 (Ethenesulfinic acid(6CI,8CI,9CI))

• Product Name: Ethenesulfinic acid(6CI,8CI,9CI)
• CAS No: 4363-39-7
• MF: C₂H₄O₂S
• MW: 92.1169595718384
• CID: 333405
• PubChem ID: 11170916
• Update Time: 2025-04-19

Ethenesulfinic acid(6CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Ethenesulfinic acid(6CI,8CI,9CI)
• Ethylenesulfinicacid
• ethenesulfinic acid
• 4363-39-7
• EthenesulfinicAcid
• vinylsulfinic acid
• DTXSID50457484

• Inchi： 1S/C2H4O2S/c1-2-5(3)4/h2H,1H2,(H,3,4)
• InChI Key： HPTMZNZYFRTOKS-UHFFFAOYSA-N
• SMILES： S(C=C)(=O)O

Computed Properties

• Exact Mass: 91.99322
• Monoisotopic Mass: 91.99320054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 58.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 37.3